Cas no 68746-11-2 (2(3H)-Thiazolone, 3,4,5-triphenyl-, hydrazone)

• Product name: 2(3H)-Thiazolone, 3,4,5-triphenyl-, hydrazone
• CAS No: 68746-11-2
• MF: C₂₁H₁₇N₃S
• MW: 343.444782972336
• CID: 392634
• PubChem ID: 69114951

2(3H)-Thiazolone, 3,4,5-triphenyl-, hydrazone Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Thiazolone, 3,4,5-triphenyl-, hydrazone
• (3,4,5-triphenyl-1,3-thiazol-2-ylidene)hydrazine
• DTXSID40739847
• 2-Hydrazinylidene-3,4,5-triphenyl-2,3-dihydro-1,3-thiazole
• 68746-11-2

• Inchi： InChI=1S/C21H17N3S/c22-23-21-24(18-14-8-3-9-15-18)19(16-10-4-1-5-11-16)20(25-21)17-12-6-2-7-13-17/h1-15H,22H2
• InChI Key： DIVBPWXINXZBGW-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=C(SC(=NN)N2C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 343.11451
• Monoisotopic Mass: 343.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 41.62